Cas no 1361645-32-0 (3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361645-32-0
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4912953
• Update Time: 2025-05-23

3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-12-2-1-10(7-13(12)15)11-8-17-6-4-9(11)3-5-16/h1-2,4,6-8H,3H2
• InChI Key： VTLJYBYCIGJDQN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC=CC=1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile

Comprehensive Overview of 3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361645-32-0): Properties, Applications, and Industry Insights

3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361645-32-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic nitrile derivative combines a pyridine core with a dichlorophenyl moiety, offering versatile reactivity for synthetic applications. Its molecular formula, C₁₃H₈Cl₂N₂, reflects a balanced lipophilicity and electronic properties, making it valuable for small-molecule drug discovery and crop protection agents.

Recent trends in AI-driven molecular design have highlighted compounds like 3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile as potential building blocks for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Researchers are particularly interested in its structure-activity relationships (SAR), with computational studies suggesting favorable binding to biological targets. The compound's nitrile group (-CN) serves as a strategic handle for further derivatization, aligning with modern click chemistry approaches in medicinal chemistry.

From an industrial perspective, 1361645-32-0 has emerged as a key intermediate in developing next-generation fungicides, addressing growing concerns about crop resistance in agriculture. Its dichlorophenyl component contributes to enhanced bioavailability and target affinity, while the pyridine-acetonitrile scaffold enables structural diversification. Manufacturers are optimizing green synthesis routes for this compound, responding to demands for sustainable chemical production and reduced environmental impact.

Analytical characterization of 3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound exhibits stability under standard storage conditions (room temperature, inert atmosphere), with melting point data between 120-125°C. These properties make it suitable for high-throughput screening platforms and combinatorial chemistry applications in drug development pipelines.

Emerging applications explore its potential in material science, particularly as a precursor for organic electronic materials. The conjugated system of the pyridine-dichlorophenyl structure shows promise for developing organic semiconductors and photovoltaic materials. This interdisciplinary potential has increased patent activity around CAS 1361645-32-0, with innovations focusing on its optoelectronic properties and thin-film processing characteristics.

Quality control standards for 3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile have become more stringent, reflecting its growing importance. Leading suppliers now provide ≥98% purity grades with detailed certificates of analysis (CoA), addressing the needs of GMP-compliant synthesis. The compound's shelf life and degradation pathways are actively studied to ensure reproducibility in research applications, particularly for preclinical studies and formulation development.

From a regulatory standpoint, proper handling of 1361645-32-0 requires standard laboratory precautions. While not classified as hazardous under current guidelines, researchers should follow REACH compliance protocols and occupational safety measures when working with this chemical. The scientific community continues to investigate its toxicological profile and environmental fate to establish comprehensive safety data.

The market for pyridine-based intermediates like 3-(3,4-Dichlorophenyl)pyridine-4-acetonitrile is projected to grow significantly, driven by expanding pharmaceutical R&D and agrochemical innovation. Custom synthesis services now offer scalable production of this compound, with options for isotope-labeled versions (¹³C, ¹⁵N) to support metabolism studies and mechanistic research. These developments position CAS 1361645-32-0 as a valuable tool in modern chemical biology.